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molecular formula C8H4ClF3O B1282203 2-Chloro-4-(trifluoromethyl)benzaldehyde CAS No. 82096-91-1

2-Chloro-4-(trifluoromethyl)benzaldehyde

Cat. No. B1282203
CAS RN: 82096-91-1
M. Wt: 208.56 g/mol
InChI Key: YMMPHWVSJASKAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09096567B2

Procedure details

2-Chloro-4-(trifluoromethyl)benzonitrile (500 mg, 2.43 mmol) was diluted with toluene (3 mL), placed under nitrogen and cooled to −78° C. DIBAL-H (4865 μL, 4.86 mmol) was added dropwise and the reaction was stirred for 1 hour. The reaction was warmed to 0° C. and acetic acid (2 mL) was added followed by 10 mL of water. After stirring for 2 hours, the reaction was extracted twice with ethyl acetate, washed with Rochelle's salt, dried over MgSO4, filtered and concentrated. The material was purified using a biotage 25 cartridge running a gradient, 100% hexanes to 20% DCM/hexanes to yield 2-chloro-4-(trifluoromethyl)benzaldehyde (400 mg, 1.92 mmol, 78.8% yield) as a clear oil.
Name
2-Chloro-4-(trifluoromethyl)benzonitrile
Quantity
500 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
3 mL
Type
solvent
Reaction Step One
Name
DIBAL-H
Quantity
4865 μL
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
10 mL
Type
reactant
Reaction Step Four
Name
2-chloro-4-(trifluoromethyl)benzaldehyde
Yield
78.8%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[C:8]([C:10]([F:13])([F:12])[F:11])[CH:7]=[CH:6][C:3]=1[C:4]#N.CC(C[AlH]CC(C)C)C.C(O)(=[O:25])C.O>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:9]=[C:8]([C:10]([F:13])([F:12])[F:11])[CH:7]=[CH:6][C:3]=1[CH:4]=[O:25]

Inputs

Step One
Name
2-Chloro-4-(trifluoromethyl)benzonitrile
Quantity
500 mg
Type
reactant
Smiles
ClC1=C(C#N)C=CC(=C1)C(F)(F)F
Name
toluene
Quantity
3 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
DIBAL-H
Quantity
4865 μL
Type
reactant
Smiles
CC(C)C[AlH]CC(C)C
Step Three
Name
acetic acid
Quantity
2 mL
Type
reactant
Smiles
C(C)(=O)O
Step Four
Name
water
Quantity
10 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
the reaction was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was warmed to 0° C.
STIRRING
Type
STIRRING
Details
After stirring for 2 hours
Duration
2 h
EXTRACTION
Type
EXTRACTION
Details
the reaction was extracted twice with ethyl acetate
WASH
Type
WASH
Details
washed with Rochelle's salt
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The material was purified

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-chloro-4-(trifluoromethyl)benzaldehyde
Type
product
Smiles
ClC1=C(C=O)C=CC(=C1)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.92 mmol
AMOUNT: MASS 400 mg
YIELD: PERCENTYIELD 78.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.